methyl 4-chloro-1H-pyrazole-3-carboxylate
Description
Methyl 4-chloro-1H-pyrazole-3-carboxylate is a chemical compound with the molecular formula C5H5ClN2O2 . It is used as a pharmaceutical intermediate . The compound has a molecular weight of 160.56 g/mol .
Molecular Structure Analysis
The molecular structure of methyl 4-chloro-1H-pyrazole-3-carboxylate consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, substituted with a methyl ester group and a chlorine atom . The InChI code for the compound is 1S/C5H5ClN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8) .Physical And Chemical Properties Analysis
Methyl 4-chloro-1H-pyrazole-3-carboxylate has a molecular weight of 160.56 g/mol . It has a topological polar surface area of 55 Ų, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 3 . The compound is white to almost white in color .Scientific Research Applications
Synthesis of Pyrazole Derivatives
Methyl 4-chloro-1H-pyrazole-3-carboxylate can be used as a starting material in the synthesis of various pyrazole derivatives . Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . They have garnered substantial interest from researchers due to their diverse biological activities .
Antimicrobial Applications
Pyrazole derivatives, which can be synthesized from methyl 4-chloro-1H-pyrazole-3-carboxylate, have been found to exhibit antimicrobial properties . This makes them potential candidates for the development of new antimicrobial agents.
Anti-Inflammatory Applications
In addition to their antimicrobial properties, pyrazole derivatives also exhibit anti-inflammatory properties . This suggests that they could be used in the development of new anti-inflammatory drugs.
Anticancer Applications
Pyrazole derivatives have been found to exhibit anticancer properties . This suggests that they could be used in the development of new anticancer drugs.
Analgesic Applications
Pyrazole derivatives have been found to exhibit analgesic properties . This suggests that they could be used in the development of new pain-relieving drugs.
Anticonvulsant Applications
Pyrazole derivatives have been found to exhibit anticonvulsant properties . This suggests that they could be used in the development of new anticonvulsant drugs.
Anthelmintic Applications
Pyrazole derivatives have been found to exhibit anthelmintic properties . This suggests that they could be used in the development of new anthelmintic drugs.
Herbicidal Applications
Pyrazole derivatives have been found to exhibit herbicidal properties . This suggests that they could be used in the development of new herbicides.
properties
IUPAC Name |
methyl 4-chloro-1H-pyrazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQUQWWCPNUDMIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=NN1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50428078 |
Source
|
| Record name | methyl 4-chloro-1H-pyrazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50428078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1005584-90-6 |
Source
|
| Record name | methyl 4-chloro-1H-pyrazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50428078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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